Cas no 2227797-89-7 ((2S)-1-5-(4-fluorophenyl)furan-2-ylpropan-2-amine)
(2S)-1-5-(4-fluorophenyl)furan-2-ylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-5-(4-fluorophenyl)furan-2-ylpropan-2-amine
- (2S)-1-[5-(4-fluorophenyl)furan-2-yl]propan-2-amine
- EN300-1749044
- 2227797-89-7
-
- Inchi: 1S/C13H14FNO/c1-9(15)8-12-6-7-13(16-12)10-2-4-11(14)5-3-10/h2-7,9H,8,15H2,1H3/t9-/m0/s1
- InChI Key: RGYAISLEVQXEHI-VIFPVBQESA-N
- SMILES: FC1C=CC(=CC=1)C1=CC=C(C[C@H](C)N)O1
Computed Properties
- Exact Mass: 219.105942232g/mol
- Monoisotopic Mass: 219.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 39.2Ų
(2S)-1-5-(4-fluorophenyl)furan-2-ylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1749044-0.05g |
(2S)-1-[5-(4-fluorophenyl)furan-2-yl]propan-2-amine |
2227797-89-7 | 0.05g |
$1764.0 | 2023-09-20 | ||
| Enamine | EN300-1749044-0.1g |
(2S)-1-[5-(4-fluorophenyl)furan-2-yl]propan-2-amine |
2227797-89-7 | 0.1g |
$1849.0 | 2023-09-20 | ||
| Enamine | EN300-1749044-0.25g |
(2S)-1-[5-(4-fluorophenyl)furan-2-yl]propan-2-amine |
2227797-89-7 | 0.25g |
$1933.0 | 2023-09-20 | ||
| Enamine | EN300-1749044-0.5g |
(2S)-1-[5-(4-fluorophenyl)furan-2-yl]propan-2-amine |
2227797-89-7 | 0.5g |
$2017.0 | 2023-09-20 | ||
| Enamine | EN300-1749044-1.0g |
(2S)-1-[5-(4-fluorophenyl)furan-2-yl]propan-2-amine |
2227797-89-7 | 1g |
$2101.0 | 2023-06-03 | ||
| Enamine | EN300-1749044-2.5g |
(2S)-1-[5-(4-fluorophenyl)furan-2-yl]propan-2-amine |
2227797-89-7 | 2.5g |
$4117.0 | 2023-09-20 | ||
| Enamine | EN300-1749044-5.0g |
(2S)-1-[5-(4-fluorophenyl)furan-2-yl]propan-2-amine |
2227797-89-7 | 5g |
$6092.0 | 2023-06-03 | ||
| Enamine | EN300-1749044-10.0g |
(2S)-1-[5-(4-fluorophenyl)furan-2-yl]propan-2-amine |
2227797-89-7 | 10g |
$9032.0 | 2023-06-03 | ||
| Enamine | EN300-1749044-1g |
(2S)-1-[5-(4-fluorophenyl)furan-2-yl]propan-2-amine |
2227797-89-7 | 1g |
$2101.0 | 2023-09-20 | ||
| Enamine | EN300-1749044-5g |
(2S)-1-[5-(4-fluorophenyl)furan-2-yl]propan-2-amine |
2227797-89-7 | 5g |
$6092.0 | 2023-09-20 |
(2S)-1-5-(4-fluorophenyl)furan-2-ylpropan-2-amine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on (2S)-1-5-(4-fluorophenyl)furan-2-ylpropan-2-amine
Introduction to Compound CAS No. 2227797-89-7: (2S)-1-5-(4-fluorophenyl)furan-2-ylpropan-2-amine
(2S)-1-5-(4-fluorophenyl)furan-2-ylpropan-2-amine, with the CAS number 2227797-89-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furan derivatives and is characterized by its unique structural features, including a fluorinated phenyl group and an amine functional group. These characteristics contribute to its potential therapeutic applications and make it a subject of ongoing research.
The chemical structure of (2S)-1-5-(4-fluorophenyl)furan-2-ylpropan-2-amine is particularly intriguing due to its chiral center, which can lead to different enantiomers with distinct biological activities. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development. Recent studies have explored its potential as a modulator of various biological targets, including receptors and enzymes involved in neurological disorders, cancer, and inflammatory diseases.
In the context of medicinal chemistry, the synthesis of (2S)-1-5-(4-fluorophenyl)furan-2-ylpropan-2-amine has been optimized using advanced synthetic methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for efficient and selective construction of the furan ring and the fluorinated phenyl group. This synthetic strategy not only improves yield but also reduces the number of reaction steps, making it more cost-effective and environmentally friendly.
Pharmacological studies have revealed that (2S)-1-5-(4-fluorophenyl)furan-2-ylpropan-2-amine exhibits potent activity against several biological targets. For instance, it has been shown to act as a selective serotonin reuptake inhibitor (SSRI), which is a class of compounds widely used in the treatment of depression and anxiety disorders. Additionally, preliminary in vitro studies suggest that this compound may have anti-inflammatory properties, potentially making it useful in managing conditions such as rheumatoid arthritis and other autoimmune diseases.
The safety profile of (2S)-1-5-(4-fluorophenyl)furan-2-ylpropan-2-amine has also been evaluated through various preclinical studies. Toxicity assessments have indicated that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings are crucial for advancing the compound into clinical trials, where its efficacy and safety can be further evaluated in human subjects.
Recent advancements in computational chemistry have also contributed to our understanding of (2S)-1-5-(4-fluorophenyl)furan-2-ylpropan-2-amine. Molecular docking studies have provided insights into its binding interactions with specific receptors and enzymes, helping to elucidate its mechanism of action. These computational tools are invaluable for guiding the rational design of more potent and selective analogs.
In conclusion, (2S)-1-5-(4-fluorophenyl)furan-2-ylpropan-2-amine (CAS No. 2227797-89-7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure, combined with favorable pharmacological properties and safety profile, positions it as a valuable candidate for further development in the pharmaceutical industry. Ongoing research continues to explore its applications in various medical conditions, contributing to advancements in drug discovery and therapeutic innovation.
2227797-89-7 ((2S)-1-5-(4-fluorophenyl)furan-2-ylpropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)